Cas no 1241725-59-6 (Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate)

Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate is a fluorinated piperidine derivative featuring a Boc-protected amine and a hydroxymethyl functional group. This compound is valuable in medicinal chemistry and pharmaceutical research, serving as a versatile intermediate for the synthesis of bioactive molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the hydroxymethyl group offers a handle for further derivatization. The Boc protection ensures selective reactivity during synthetic transformations. Its well-defined structure and functional group compatibility make it suitable for constructing complex scaffolds in drug discovery, particularly for CNS-targeted compounds and enzyme inhibitors. The compound is typically handled under standard laboratory conditions.
Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate structure
1241725-59-6 structure
Product Name:Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate
CAS No:1241725-59-6
MF:C11H20FNO3
MW:233.279807090759
MDL:MFCD17015063
CID:2760354
PubChem ID:49761291
Update Time:2025-06-08

Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 3-FLUORO-5-(HYDROXYMETHYL)PIPERIDINE-1-CARBOXYLATE
    • tert-butyl3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate
    • 1-Boc-3-fluoro-piperidine-5-methanol
    • SB12533
    • 1,1-dimethylethyl 3-fluoro-5-(hydroxymethyl)-1-piperidinecarboxylate
    • AKOS027254215
    • 1241725-59-6
    • ADBCBWSBSVSRHK-UHFFFAOYSA-N
    • MFCD17015063
    • SCHEMBL12527166
    • DTXSID10678350
    • AS-39108
    • DB-222026
    • CS-W001353
    • Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate
    • MDL: MFCD17015063
    • Inchi: 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-5-8(7-14)4-9(12)6-13/h8-9,14H,4-7H2,1-3H3
    • InChI Key: ADBCBWSBSVSRHK-UHFFFAOYSA-N
    • SMILES: FC1CN(C(=O)OC(C)(C)C)CC(CO)C1

Computed Properties

  • Exact Mass: 233.14272166 g/mol
  • Monoisotopic Mass: 233.14272166 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.8
  • Molecular Weight: 233.28

Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate Pricemore >>

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